Cas no 71136-42-0 (7-(hydroxymethyl)-12-methyltetraphen-2-ol)

7-(hydroxymethyl)-12-methyltetraphen-2-ol structure
71136-42-0 structure
Product Name:7-(hydroxymethyl)-12-methyltetraphen-2-ol
CAS No:71136-42-0
MF:C20H16O2
MW:288.339845657349
CID:1748816
PubChem ID:135488
Update Time:2025-04-21

7-(hydroxymethyl)-12-methyltetraphen-2-ol Chemical and Physical Properties

Names and Identifiers

    • 7-(hydroxymethyl)-12-methyltetraphen-2-ol
    • Benz(a)anthracene-7-methanol, 2-hydroxy-12-methyl-
    • DTXSID50991439
    • 2-Hydroxy-12-methylbenz(a)antrhacene-7-methanol
    • 71136-42-0
    • Inchi: 1S/C20H16O2/c1-12-15-4-2-3-5-16(15)19(11-21)17-9-7-13-6-8-14(22)10-18(13)20(12)17/h2-10,21-22H,11H2,1H3
    • InChI Key: QAPWZBJHQOYIIL-UHFFFAOYSA-N
    • SMILES: OCC1C2C=CC=CC=2C(C)=C2C3C=C(C=CC=3C=CC2=1)O

Computed Properties

  • Exact Mass: 288.11508
  • Monoisotopic Mass: 288.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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